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Compound of Interest

Compound Name: 4-Ethynylanisole

Cat. No.: B014333 Get Quote

The proper disposal of 4-ethynylanisole is critical for ensuring laboratory safety and

environmental protection. As a combustible solid and an irritant, this chemical must be

managed as hazardous waste according to institutional and regulatory guidelines. The

following procedures provide a comprehensive, step-by-step guide for researchers, scientists,

and drug development professionals.

Hazard and Safety Information
All handling and disposal procedures should be conducted with a thorough understanding of

the hazards associated with 4-ethynylanisole. Personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, a lab coat, and a dust mask, should be worn at all

times.[1][2] All work with solid 4-ethynylanisole should be performed in a chemical fume hood

to prevent the inhalation of dust.[3]
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Property Data

Physical State Solid[2]

Melting Point 28-30 °C / 82.4 - 86 °F[2]

Boiling Point 87-91 °C at 11 mmHg[1]

Flash Point 82 °C / 179.6 °F (closed cup)[1]

Density 1.019 g/mL at 25 °C[1]

GHS Hazard Statements H315: Causes skin irritation[2][4]

H319: Causes serious eye irritation[2][4]

H335: May cause respiratory irritation[2][4]

Storage Class Code 11: Combustible Solids[1]

Incompatibilities Strong oxidizing agents[4][5]

Step-by-Step Disposal Protocol
Disposal of 4-ethynylanisole must be handled through your institution's Environmental Health

and Safety (EHS) department and in compliance with EPA regulations under the Resource

Conservation and Recovery Act (RCRA).[6][7] Never dispose of this chemical in the regular

trash or down the drain.[6][8]

Waste Identification and Segregation
Waste Characterization: 4-Ethynylanisole is classified as hazardous waste due to its irritant

properties and combustibility.[2][9]

Segregation: It is crucial to segregate 4-ethynylanisole waste from other waste streams.[9]

Solid Waste: Collect pure 4-ethynylanisole and any contaminated solid lab supplies (e.g.,

gloves, weigh papers, absorbent pads) in a dedicated container for solid organic

hazardous waste.[3][10]
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Liquid Waste: Solutions containing 4-ethynylanisole should be collected in a separate,

compatible container for liquid organic hazardous waste. Do not mix with aqueous or

incompatible waste streams.[11]

Incompatibles: Keep 4-ethynylanisole waste away from strong oxidizing agents.[4][5]

Container Selection and Labeling
Container Choice: Use a container that is in good condition, compatible with the chemical,

and has a secure, leak-proof screw-on cap.[10][12] For liquid waste, ensure the container is

designed for liquids.[7]

Labeling: All waste containers must be immediately labeled with a hazardous waste tag.[6]

[10] The label must include:

The words "Hazardous Waste".[6]

The full chemical name: "4-Ethynylanisole". Do not use abbreviations or formulas.[6]

For mixtures, list all chemical constituents and their approximate percentages.[6]

Clear indication of the hazards (e.g., "Irritant," "Combustible").[9]

The name of the principal investigator and the laboratory location.[6]

The date when waste was first added to the container.[6]

Waste Accumulation and Storage
Container Handling: Keep waste containers closed at all times, except when adding waste.

[10][12]

Secondary Containment: Store waste containers in a secondary container, such as a

chemical-resistant tray or bin, to contain any potential leaks or spills.[10] The secondary

container should be able to hold 110% of the volume of the primary container.[10]

Storage Location: Store the labeled and sealed waste containers in a designated Satellite

Accumulation Area (SAA) within the laboratory. This area must be under the control of
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laboratory personnel.[9]

Professional Disposal
Request Pickup: Follow your institution's established procedures to request a hazardous

waste pickup from the EHS department. This typically involves submitting a form detailing

the waste contents.[6][9]

EHS Collection: Trained EHS personnel will collect the waste for final disposal at a licensed

waste treatment and disposal facility.[4][13]
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Step 1: Preparation & Segregation

Step 2: Containment & Labeling

Step 3: Safe Storage

Step 4: Final Disposal

Identify Waste:
- Solid 4-Ethynylanisole
- Contaminated Labware

- Liquid Solutions

Segregate Waste Streams

Solid Waste Container

Solid Waste

Liquid Waste Container

Liquid Waste

Label Container Immediately:
- 'Hazardous Waste'
- '4-Ethynylanisole'

- Hazards (Irritant, Combustible)
- PI Name & Date

Keep Container Securely Closed

Store in Secondary Containment

Place in Designated
Satellite Accumulation Area (SAA)

Request Waste Pickup from
Environmental Health & Safety (EHS)

Professional Disposal at a
Licensed Facility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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